Cas no 383136-01-4 (1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde)

1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde is a heterocyclic aldehyde compound featuring a thiazole and pyrrole moiety. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both thiazole and pyrrole rings enhances its reactivity, enabling diverse functionalization for targeted applications. The aldehyde group offers a versatile handle for further derivatization, such as condensation or nucleophilic addition reactions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its molecular framework is of interest in medicinal chemistry for potential bioactive properties, including antimicrobial or antitumor activity. Suitable for research-scale applications, it serves as a building block for complex molecular architectures.

1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde structure

383136-01-4 structure

Product Name:1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde

CAS No:383136-01-4

MF:C₉H₈N₂OS

MW:192.237620353699

CID:3056024

PubChem ID:3789315

Update Time:2025-10-20

1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde
- BBL020364
- 383136-01-4
- STK891975
- AKOS000101068
- 1-(4-Methylthiazol-2-yl)-1H-pyrrole-2-carbaldehyde
- SB63670
- 1-(4-methyl-1,3-thiazol-2-yl)pyrrole-2-carbaldehyde
- Inchi： 1S/C9H8N2OS/c1-7-6-13-9(10-7)11-4-2-3-8(11)5-12/h2-6H,1H3
- InChI Key： BXZFIRWZRVSSGM-UHFFFAOYSA-N
- SMILES： S1C=C(C)N=C1N1C=CC=C1C=O

Computed Properties

Exact Mass: 192.03573406Da
Monoisotopic Mass: 192.03573406Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.1Å²

1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M223993-50mg	1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde	383136-01-4		50mg	$ 50.00	2022-06-04
TRC	M223993-100mg	1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde	383136-01-4		100mg	$ 95.00	2022-06-04
TRC	M223993-500mg	1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde	383136-01-4		500mg	$ 320.00	2022-06-04
Apollo Scientific	OR905887-1g	1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde	383136-01-4	95%	1g	£435.00	2023-09-02
Chemenu	CM519349-1g	1-(4-Methylthiazol-2-yl)-1H-pyrrole-2-carbaldehyde	383136-01-4	98%	1g	$***	2023-03-30

1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde Related Literature

1. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An anti-leakage liquid metal thermal interface material

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5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

Additional information on 1-(4-Methyl-1,3-thiazol-2-yl)-1h-pyrrole-2-carbaldehyde

Introduction to 1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde (CAS No. 383136-01-4)

The compound 1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde, identified by the CAS registry number 383136-01-4, is a fascinating molecule with a unique structure and diverse potential applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a thiazole ring fused with a pyrrole moiety. The presence of the aldehyde group at the 2-position of the pyrrole ring introduces additional functional diversity, making this compound a subject of interest in various fields of chemical research.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde in drug discovery and material science. The thiazole ring is known for its stability and ability to participate in various chemical reactions, while the pyrrole moiety contributes to aromaticity and potential for hydrogen bonding. The methyl group attached to the thiazole ring further enhances the compound's versatility by introducing steric effects and modifying electronic properties.

In terms of synthesis, researchers have developed several efficient methods to prepare 1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde. One common approach involves the condensation of appropriate thioamides with aldehydes or ketones under specific reaction conditions. These methods not only ensure high yields but also allow for fine-tuning of the product's structure by varying substituents on the starting materials.

The application of 1-(4-Methyl-1,3-thiazol-2-yl)-1H-pyrrole-2-carbaldehyde in pharmaceuticals is a rapidly evolving area. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for developing new therapeutic agents. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened avenues for exploring its role in enzyme-targeted drug delivery systems.

In material science, the compound's unique electronic properties make it a promising candidate for use in organic electronics. Researchers have investigated its potential as an electron transport layer material in organic photovoltaic devices. Preliminary results indicate that it could enhance device efficiency by improving charge separation and transport properties.

The environmental impact of 1-(4-Methyl-1,3-thiazol-2-yli)-pyrrole-aldehyde has also been a topic of interest. Studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is crucial for assessing its environmental fate and toxicity. However, further research is needed to fully understand its ecological implications.

In conclusion, CAS No. 383136004, or 1-(4-Methylthiazolyl)pyrrolealdehyde, represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for ongoing research aimed at unlocking its full potential in medicine, materials science, and beyond.